Cas no 890928-81-1 (24,25-Epoxytirucall-7-en-3,23-dione)

24,25-Epoxytirucall-7-en-3,23-dione Properties

Names and Identifiers

• 24,25-Epoxytirucall-7-en-3,23-dione
• (13α,14β,17α,20S)-24,25-Epoxylanost-7-ene-3,23-dione
• (13α,14β,17α,20S,24S)-24,25-Epoxylanost-7-ene-3,23-dione (ACI)
• 24,25-Epoxytirucall-7-ene-3,23-dione
• AKOS040761031
• 890928-81-1
• DTXSID501201127
• (13alpha,14beta,17alpha,20S,24S)-24,25-Epoxylanost-7-ene-3,23-dione
• [ "" ]
• 24,25-epoxytirucall-7-ene-3,23-dione
• CID 91895452
• (5R,9R,10R,13S,14S,17S)-17-[(2S)-4-(3,3-dimethyloxiran-2-yl)-4-oxobutan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• AKOS032962345
• +Expand

• InChIKey： FIETVZSPNRFXIJ-SZFDTUNUSA-N
• Inchi： 1S/C30H44O3/c1-18(16-22(31)24-25(2,3)33-24)19-8-12-27(5)20-10-15-30-17-29(30,7)23(32)11-14-28(30,6)21(20)9-13-26(19,27)4/h10,18-19,21,24H,8-9,11-17H2,1-7H3/t18-,19-,21-,24+,26-,27+,28+,29?,30-/m0/s1
• SMILES： C1(C)(C)[C@@H](C(=O)C[C@@H]([C@]2([C@]3([C@@](CC2)(C)C2[C@@]([C@]4(CCC(C5([C@@]4(CC=2)C5)C)=O)C)(CC3)[H])C)[H])C)O1

Computed Properties

• Exact Mass: 454.34500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 454.345
• Heavy Atom Count: 33
• Complexity: 912
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 46.7A^2

Experimental Properties

• LogP: 6.93340
• PSA: 46.67000
• Boiling Point: 534.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 224.0±30.2 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3